1,3-Bis(2-methyl-1,3-thiazol-5-yl)urea

• Molecular Formula: C9H10N4OS2
• Molecular Weight: 254.3 g/mol
• IUPAC Name: 1,3-bis(2-methyl-1,3-thiazol-5-yl)urea
• InChI: InChI=1S/C9H10N4OS2/c1-5-10-3-7(15-5)12-9(14)13-8-4-11-6(2)16-8/h3-4H,1-2H3,(H2,12,13,14)
• InChI Key: CEERIDVYZPCPSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(S1)NC(=O)NC2=CN=C(S2)C

Description

1,3-Bis(2-methyl-1,3-thiazol-5-yl)urea is a urea derivative featuring two 2-methyl-1,3-thiazole rings symmetrically substituted at the nitrogen atoms of the urea core. Thiazoles are heterocyclic compounds with a sulfur and nitrogen atom in the five-membered ring, conferring unique electronic and steric properties. Urea derivatives are widely studied for their biological activities, including enzyme inhibition and DNA interaction .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3-Bis(2-methyl-1,3-thiazol-5-yl)urea typically involves the reaction of 2-methyl-1,3-thiazole-5-carboxylic acid with phosgene to form the corresponding acid chloride. This intermediate is then reacted with 2-methyl-1,3-thiazole-5-amine to yield the desired urea derivative .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

1,3-Bis(2-methyl-1,3-thiazol-5-yl)urea can undergo various chemical reactions, including:

Oxidation: The thiazole ring can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction of the thiazole ring can lead to the formation of dihydrothiazoles.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the carbon atoms of the thiazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles (e.g., amines, thiols) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the thiazole ring .

Scientific Research Applications

1,3-Bis(2-methyl-1,3-thiazol-5-yl)urea has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex thiazole derivatives.

Biology: Investigated for its potential antimicrobial, antifungal, and antiviral activities.

Medicine: Explored for its potential as an anticancer and anti-inflammatory agent.

Industry: Utilized in the development of agrochemicals, dyes, and photographic sensitizers.

Mechanism of Action

The mechanism of action of 1,3-Bis(2-methyl-1,3-thiazol-5-yl)urea involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to its biological effects. The exact molecular targets and pathways can vary depending on the specific application and biological system being studied .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Comparisons

The table below compares 1,3-Bis(2-methyl-1,3-thiazol-5-yl)urea with structurally related urea derivatives:

Compound Name	Core Structure	Key Substituents	Biological Activity	LogP (Predicted/Reported)	Molecular Weight	Synthesis Method
1,3-Bis(2-methyl-1,3-thiazol-5-yl)urea	Urea with two thiazoles	2-Methyl groups on thiazoles	Not explicitly reported	~2.5 (estimated)	~280 (estimated)	Likely amine-isocyanate coupling
1-(3-Methoxy-1,2-benzothiazol-5-yl)-3-methylurea	Urea with benzothiazole	3-Methoxybenzothiazole, methylurea	Not reported	2.33	237.28	Substitution reactions
1-(3,5-Difluoro-3'-methoxybiphenyl-4-yl)-3-(1,3-thiazol-5-yl)urea	Urea with biphenyl and thiazole	Difluoro, methoxy, thiazole	Enzyme inhibition (PDB: 4R5)	Not reported	361.37	Multi-step coupling
4-tert-Butyl-5-(1H-1,2,4-triazol-1-yl)thiazol-2-amine	Thiazole-triazole hybrid	tert-Butyl, triazole	Anticancer (inferred)	Not reported	~240 (estimated)	Condensation reactions
1-(2,2-Dimethoxy-ethyl)-3-[1,2,3]thiadiazol-5-yl-urea	Urea with thiadiazole	Dimethoxyethyl, thiadiazole	Not reported	Not reported	~260 (estimated)	Isocyanate-amine reaction

Key Observations

• Thiazole vs. Benzothiazole : The benzothiazole derivative (LogP 2.33) is less lipophilic than the target compound (estimated LogP ~2.5), suggesting that replacing benzene with a methyl-thiazole increases hydrophobicity.
• Biphenyl-Thiazole Urea : The biphenyl-thiazole derivative (MW 361.37) has a higher molecular weight and complexity, which may limit bioavailability compared to the target compound.